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Compound of Interest

Compound Name: Dicyclohexyl phthalate

Cat. No.: B1670489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dicyclohexyl
phthalate (DCHP) in aqueous and organic media. The information compiled herein is intended

to support research, development, and quality control activities where DCHP is considered for

use as a plasticizer or excipient. This document presents quantitative solubility data, detailed

experimental methodologies for solubility determination, and a logical workflow for assessing

plasticizer suitability in pharmaceutical applications.

Physicochemical Properties of Dicyclohexyl
Phthalate
Dicyclohexyl phthalate (CAS No: 84-61-7) is a white to off-white granular solid at ambient

temperature, possessing a mild, characteristic odor.[1] It is a phthalate ester of phthalic acid

and cyclohexanol. Due to its properties as a plasticizer, it finds use in various polymeric

materials to enhance flexibility and durability.

Aqueous Solubility of Dicyclohexyl Phthalate
Dicyclohexyl phthalate is characterized by its low solubility in water. Quantitative data from

various sources are summarized in Table 1. The slight variations in reported values can be

attributed to differences in experimental conditions such as temperature and the specific

methodology employed.
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Table 1: Quantitative Aqueous Solubility of Dicyclohexyl Phthalate

Solubility (mg/L) Temperature (°C) Method Source(s)

1.015 Not Specified Not Specified Lanxess[1]

4.0 24 Not Specified

CPSC (citing

NICNAS, 2008;

HSDB, 2009;

Yalkowsky et al.,

2010)[2][3]

1.01 20
OECD Test Guideline

105
Sigma-Aldrich[4]

0.94 g/L (940 mg/L)* 25 Not Specified
Tokyo Chemical

Industry[5]

Note: The value reported by Tokyo Chemical Industry is significantly higher than other reported

values and should be treated with caution. It is recommended to rely on values obtained

through standardized testing methodologies.

Qualitative descriptions consistently classify dicyclohexyl phthalate as "insoluble" or "does

not dissolve in water".[5][6][7][8][9][10][11]

Solubility of Dicyclohexyl Phthalate in Organic
Solvents
Dicyclohexyl phthalate generally exhibits good solubility in a range of organic solvents, a

characteristic that is crucial for its application as a plasticizer in various polymer systems. The

qualitative solubility of DCHP in different organic solvents is summarized in Table 2.

Table 2: Qualitative Solubility of Dicyclohexyl Phthalate in Organic Solvents
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Solubility Solvent(s) Source(s)

Soluble

Acetone, Methyl Ethyl Ketone,

Cyclohexanone, Diethyl Ether,

Carbon Tetrachloride, Toluene,

Linseed Oil, Castor Oil,

Ethanol

ChemBK, PubChem[3][6]

Slightly Soluble
Ethylene Glycol, Some

Amines, Chloroform
ChemBK, PubChem[3][6]

Completely Dissolved (when

hot)
Gasoline, Mineral Oil ChemBK[6]

The general principle of "like dissolves like" can be applied to predict the solubility of DCHP. As

a relatively nonpolar molecule with large hydrocarbon moieties (the cyclohexyl groups), it is

readily soluble in nonpolar and moderately polar organic solvents. Its solubility is limited in

highly polar protic solvents like ethylene glycol.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is critical for the development and application of

pharmaceutical formulations. Below are detailed methodologies for determining the solubility of

a compound like dicyclohexyl phthalate in both water and organic solvents.

The OECD Test Guideline 105 is a standardized method for determining the water solubility of

chemical substances.[2][3][6][7] It is suitable for substances that are stable in water and are not

volatile. The guideline describes two primary methods: the Column Elution Method for

substances with solubility below 10⁻² g/L and the Flask Method for substances with solubility

above 10⁻² g/L. Given the low aqueous solubility of DCHP, the Column Elution Method is the

more appropriate choice.

Column Elution Method (for low solubility substances):

Preparation of the Column: A micro-column is charged with an inert support material, such as

glass beads or quartz sand, which has been coated with an excess of the test substance

(dicyclohexyl phthalate).
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Elution: Water is passed through the column at a controlled, slow flow rate. The temperature

of the column is maintained at a constant value, typically 20 ± 0.5 °C.

Sample Collection: The eluate is collected in fractions over time.

Analysis: The concentration of dicyclohexyl phthalate in each fraction is determined using

a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with UV detection.

Determination of Solubility: A plateau in the concentration of the eluate as a function of time

indicates that saturation has been reached. The water solubility is the mean concentration of

the fractions in this plateau region.

A widely accepted method for determining the equilibrium solubility of a solid compound in an

organic solvent is the shake-flask method.[4]

Shake-Flask Method:

Sample Preparation: An excess amount of solid dicyclohexyl phthalate is added to a flask

containing the organic solvent of interest.

Equilibration: The flask is sealed and agitated (e.g., using a shaker bath) at a constant

temperature for a sufficient period to allow the system to reach equilibrium. A period of 24 to

72 hours is often required.

Phase Separation: Once equilibrium is established, the agitation is stopped, and the

undissolved solid is allowed to settle. The saturated solution is then carefully separated from

the excess solid, typically by centrifugation followed by filtration through a chemically inert

syringe filter (e.g., PTFE).

Quantification: The concentration of dicyclohexyl phthalate in the clear, saturated filtrate is

determined using a calibrated analytical method, such as HPLC or Gas Chromatography

(GC). A calibration curve is generated using standard solutions of DCHP of known

concentrations to ensure accurate quantification.

Data Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified

temperature.
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Workflow for Plasticizer Suitability Assessment
For drug development professionals, the selection and qualification of a plasticizer like

dicyclohexyl phthalate is a multi-step process. The following diagram illustrates a logical

workflow for assessing the suitability of a plasticizer for use in a pharmaceutical formulation.
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Phase 1: Initial Screening

Phase 2: Formulation Development & In-depth Characterization

Phase 3: Safety & Stability Assessment

Literature Review &
Physicochemical Characterization

Solubility Assessment
(Water & Organic Solvents)

Preliminary Polymer Compatibility
(e.g., Film Casting)

Drug-Excipient Compatibility Studies

Mechanical Property Testing
(e.g., Tensile Strength, Elasticity)

Thermal Analysis
(DSC, TGA)

Leachability Studies
(Simulated Use Conditions)

Toxicological Assessment of Leachables

Long-term Stability Studies
of Final Formulation

Final Suitability Decision
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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